2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate

• IUPAC Name: (2-morpholin-4-yl-1,3-benzothiazol-6-yl) 2-phenoxyacetate
• InChI: InChI=1S/C19H18N2O4S/c22-18(13-24-14-4-2-1-3-5-14)25-15-6-7-16-17(12-15)26-19(20-16)21-8-10-23-11-9-21/h1-7,12H,8-11,13H2
• InChI Key: PPGCDMLFJDKSIV-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C=C(C=C3)OC(=O)COC4=CC=CC=C4
• Molecular Formula: C19H18N2O4S
• Molecular Weight: 370.4 g/mol

Description

2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate is a synthetic compound that has gained significant attention in the field of scientific research due to its potential as a biological tool. This compound is a derivative of benzo[d]thiazole, which is a heterocyclic compound that possesses a wide range of biological activities. The incorporation of a morpholine ring and a phenoxyacetate group into the benzo[d]thiazole scaffold has resulted in the formation of a novel compound with unique properties.

Mechanism of Action

Target of Action

It is known that thiazole derivatives have diverse biological activities . They have been found to act as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole derivatives have been reported to interact with various targets leading to a range of biological effects .

Biochemical Pathways

Thiazole derivatives have been reported to affect a variety of biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been reported to have a range of effects at the molecular and cellular level, contributing to their diverse biological activities .

Advantages and Limitations for Lab Experiments

One of the major advantages of 2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate is its ability to selectively inhibit various enzymes. This property makes it an ideal tool for studying the role of these enzymes in various cellular processes. However, the compound's potency and selectivity can also be a limitation, as it may interfere with other cellular processes and cause off-target effects.

Future Directions

The potential applications of 2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate in the field of drug discovery are vast. Further studies are needed to elucidate the exact mechanism of action of this compound and its potential targets. The development of more potent and selective derivatives of this compound could lead to the discovery of novel drugs for the treatment of various diseases. Additionally, the use of this compound in combination with other drugs could enhance their efficacy and reduce their side effects. The future of this compound as a biological tool looks promising, and further research in this area is warranted.
Conclusion
In conclusion, this compound is a novel compound that has gained significant attention in the field of scientific research. Its unique properties make it an ideal tool for studying the role of various enzymes in cellular processes. The synthesis of this compound has been reported in several publications, and its purity has been confirmed using various analytical techniques. The exact mechanism of action of this compound is still under investigation, but its potential as a biological tool is vast. Further research in this area could lead to the discovery of novel drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate involves the reaction of 2-phenoxyacetic acid with 2-aminobenzenethiol in the presence of thionyl chloride to form 2-phenoxyacetothioamide. The resulting compound is then reacted with morpholine in the presence of triethylamine to form this compound. The synthesis of this compound has been reported in several publications, and the purity of the compound has been confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

2-Morpholinobenzo[d]thiazol-6-yl 2-phenoxyacetate has been extensively studied for its potential as a biological tool. This compound has been reported to exhibit inhibitory activity against several enzymes such as protein kinase C, phosphodiesterase, and tyrosine kinase. These enzymes play crucial roles in various cellular processes, and their inhibition by this compound could have significant implications in the field of drug discovery.